1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-prop-2-enylsulfonylpiperidin-3-yl)piperazine
• InChI: InChI=1S/C20H29N3O4S/c1-2-12-28(24,25)23-7-3-4-18(15-23)22-10-8-21(9-11-22)14-17-5-6-19-20(13-17)27-16-26-19/h2,5-6,13,18H,1,3-4,7-12,14-16H2
• InChI Key: GUYMCHNYTIPSRX-UHFFFAOYSA-N
• Canonical SMILES: C=CCS(=O)(=O)N1CCCC(C1)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H29N3O4S
• Molecular Weight: 407.5 g/mol

Description

1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine, also known as ABP-700, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ABP-700 is a selective and reversible inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine (ACh) in the central nervous system (CNS).

Mechanism of Action

1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine selectively and reversibly inhibits AChE by binding to the active site of the enzyme, preventing the breakdown of ACh. This results in an increase in the concentration of ACh in the synaptic cleft, leading to enhanced cholinergic neurotransmission. This compound has been shown to be highly selective for AChE over other cholinesterases, such as butyrylcholinesterase (BuChE).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to enhance cholinergic neurotransmission. This can result in improved cognitive function, memory, and attention. This compound has also been shown to have potential as a treatment for nicotine addiction, as it can reduce the reinforcing effects of nicotine by enhancing cholinergic neurotransmission in the CNS.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine is its high selectivity for AChE over other cholinesterases, which makes it a useful tool for studying the role of AChE in various neurological disorders. However, one limitation of this compound is its relatively low potency compared to other AChE inhibitors, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine. One area of interest is the development of more potent derivatives of this compound that could be used as therapeutic agents for neurological disorders. Another area of interest is the investigation of the potential use of this compound as a treatment for nicotine addiction. Additionally, further studies are needed to elucidate the precise mechanisms underlying the cognitive and behavioral effects of this compound.

Synthesis Methods

The synthesis of 1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine involves a multi-step process that includes the reaction of allylsulfonyl chloride with piperidine, followed by the reaction of the resulting allylsulfonylpiperidine with 1,3-benzodioxole-5-carboxaldehyde, and finally, the reduction of the resulting this compound with sodium borohydride. The yield of this compound is typically around 50-60%, and the compound can be purified using column chromatography.

Scientific Research Applications

1-[1-(allylsulfonyl)-3-piperidinyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine has a wide range of potential therapeutic applications due to its ability to inhibit AChE selectively and reversibly. AChE inhibitors are commonly used to treat various neurological disorders, including Alzheimer's disease, Parkinson's disease, and myasthenia gravis. This compound has been shown to be effective in improving cognitive function and memory in animal models of Alzheimer's disease and has also been shown to have potential as a treatment for nicotine addiction.